4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol

• Molecular Formula: C11H15BrClNO
• Molecular Weight: 292.60 g/mol
• IUPAC Name: 4-[(4-bromo-2-chlorophenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C11H15BrClNO/c1-8(15)4-5-14-7-9-2-3-10(12)6-11(9)13/h2-3,6,8,14-15H,4-5,7H2,1H3
• InChI Key: SCRBLHGKFLEFGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=C(C=C(C=C1)Br)Cl)O

Description

4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol is a secondary amine derivative featuring a halogenated aromatic ring (4-bromo-2-chlorophenyl) linked via a methylamino group to a butan-2-ol chain. The bromo and chloro substituents likely influence electronic properties and binding affinity, while the hydroxyl group may enhance solubility or participate in hydrogen bonding. No direct synthesis or characterization data for this compound are provided in the evidence, but its structural analogs (e.g., compounds in and ) share synthetic strategies involving alkylation or amidation of halogenated precursors .

Preparation Methods

The synthesis of 4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol typically involves the reaction of 4-bromo-2-chlorobenzyl chloride with 2-amino-1-butanol under controlled conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The product is then purified using standard techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to form the corresponding amine using reducing agents such as lithium aluminum hydride.

Substitution: The bromine and chlorine atoms can be substituted with other functional groups using nucleophilic substitution reactions.

Scientific Research Applications

4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and is used in the study of reaction mechanisms and pathways.

Biology: The compound is used in biochemical assays to study enzyme interactions and inhibition.

Medicine: It is investigated for its potential therapeutic effects and as a precursor for the synthesis of pharmaceutical compounds.

Industry: The compound is used in the development of new materials and as an intermediate in the production of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit or activate these targets, leading to various biochemical effects. The exact pathways and molecular targets involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound’s closest analogs in the evidence are Ethyl 4-(4-methoxyphenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate (4c) and Ethyl 4-(3-cyanophenyl)-4-((4-methoxyphenyl)amino)-2-methylenebutanoate (4a) . While these share amino and ester functionalities, key differences include:

• Substituent effects: The target compound’s 4-bromo-2-chlorophenyl group introduces steric bulk and electron-withdrawing properties, contrasting with the methoxy (electron-donating) or cyano (moderately electron-withdrawing) groups in 4c and 4a.
• Backbone variation: The target’s butan-2-ol chain differs from the methylenebutanoate ester in 4c/4a, affecting polarity and metabolic stability.

Physicochemical Properties

Property	4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol (Predicted)	Compound 4c ()	Compound 4a ()
Molecular Weight (g/mol)	~293.1	356.41	377.42
Key Substituents	4-Bromo-2-chlorophenyl, -NH-CH2-, -OH	4-Methoxyphenyl, ester, alkene	3-Cyanophenyl, ester, alkene
Solubility	Moderate (polar hydroxyl group)	Low (ester dominance)	Low (ester/cyano groups)
Reactivity	Base-sensitive (amine), potential H-bond donor	Ester hydrolysis, alkene addition	Cyano reduction, alkene reactivity

Spectroscopic Characterization

• IR/NMR: The target’s hydroxyl group would show a broad ~3300 cm⁻¹ IR peak, while the aromatic C-Br/C-Cl stretches (~500–600 cm⁻¹) would distinguish it from methoxy or cyano analogs . In ¹H NMR, the -CH2NH- and -OH protons would resonate near δ 3.0–3.5 and δ 1.5–2.0, respectively, differing from the ester methylene (δ 4.1–4.3) or cyano-linked protons (δ 7.5–8.0) in 4a/4c .

Biological Activity

The compound 4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol is a substituted amino alcohol that exhibits various biological activities. Its structure includes a brominated and chlorinated aromatic ring, which can influence its pharmacological properties. This article will explore the biological activity of this compound, including its antimicrobial, cytotoxic, and potential therapeutic effects, supported by data tables and relevant case studies.

Basic Information

Property	Value
Molecular Formula	C₈H₁₀BrClN
Molar Mass	232.53 g/mol
Density	1.371 g/cm³ (predicted)
Boiling Point	189.7 °C (predicted)
Solubility	Soluble in chloroform, ethyl acetate

This compound is primarily used as an organic intermediate in pharmaceutical research and development processes .

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds similar to 4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol. For instance, derivatives with similar structural motifs have demonstrated significant activity against various bacterial strains.

Case Study: Antimicrobial Efficacy

In a study evaluating the antimicrobial activity of thiazole derivatives, compounds exhibiting similar halogenated phenyl groups showed effective inhibition against Gram-positive bacteria such as Staphylococcus aureus (MIC 1–64 µg/mL) and Enterococcus spp. (MIC 32–64 µg/mL) . This suggests that the presence of halogenated aromatic rings may enhance antibacterial properties.

Cytotoxicity

The cytotoxic effects of related compounds were assessed in vitro using Vero cells. The results indicated that certain derivatives exhibited lower cytotoxicity compared to standard antibiotics like vancomycin while maintaining effective antimicrobial activity.

Table: Cytotoxicity Comparison

Compound	Viability (%) after 48h	Comparison Drug	Viability (%)
4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol	61.2	Vancomycin	56
Compound A	54.8	Daptomycin	76.7

This indicates a favorable safety profile for potential therapeutic applications .

Therapeutic Potential

The compound's structural characteristics suggest it may be a candidate for further development in treating infections caused by multidrug-resistant organisms. The presence of the bromine and chlorine substituents is known to enhance bioactivity through mechanisms such as increased membrane permeability and interaction with microbial enzymes.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds like 4-{[(4-Bromo-2-chlorophenyl)methyl]amino}butan-2-ol. The halogen substitutions (bromine and chlorine) are believed to play significant roles in enhancing both antimicrobial efficacy and cytotoxicity profiles.

Key Findings from SAR Studies

• Halogen Substituents : Increased antibacterial activity against S. aureus was observed with halogenated phenyl groups.
• Amino Alcohol Framework : The amino alcohol structure contributes to solubility and interaction with biological targets.
• Cytotoxicity vs. Efficacy : Compounds with similar structures showed a balance between low cytotoxicity and high antimicrobial efficacy, making them suitable for therapeutic development.